Cas no 2649054-71-5 (2-(2-isocyanatoethyl)-6-methoxynaphthalene)

• Product Name: 2-(2-isocyanatoethyl)-6-methoxynaphthalene
• CAS No: 2649054-71-5
• MF: C₁₄H₁₃NO₂
• MW: 227.258523702621
• CID: 6602822
• PubChem ID: 165701952
• Update Time: 2025-06-29

2-(2-isocyanatoethyl)-6-methoxynaphthalene Chemical and Physical Properties

Names and Identifiers

• 2-(2-isocyanatoethyl)-6-methoxynaphthalene
• 2649054-71-5
• EN300-1805271

• Inchi： 1S/C14H13NO2/c1-17-14-5-4-12-8-11(6-7-15-10-16)2-3-13(12)9-14/h2-5,8-9H,6-7H2,1H3
• InChI Key： OUWAJJILYIPSHC-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2C=C(C=CC=2C=1)CCN=C=O

Computed Properties

• Exact Mass: 227.094628657g/mol
• Monoisotopic Mass: 227.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 38.7Ų

Additional information on 2-(2-isocyanatoethyl)-6-methoxynaphthalene

2-(2-Isocyanatoethyl)-6-Methoxynaphthalene: A Comprehensive Overview

2-(2-Isocyanatoethyl)-6-Methoxynaphthalene (CAS No. 2649054-71-5) is a versatile compound that has garnered significant attention in the fields of materials science, pharmaceuticals, and polymer chemistry. This compound, with its unique structure and functional groups, offers a wide range of applications, making it a valuable addition to modern chemical research and industrial processes.

The molecular structure of 2-(2-isocyanatoethyl)-6-methoxynaphthalene consists of a naphthalene backbone with two key substituents: an isocyanate group (-NCO) attached to the second carbon and a methoxy group (-OCH3) at the sixth position. This arrangement not only imparts the compound with distinct electronic properties but also enhances its reactivity in various chemical reactions. The isocyanate group, in particular, is known for its ability to participate in nucleophilic additions, making it a valuable component in the synthesis of polyurethanes and other polymers.

Recent studies have highlighted the potential of 2-(2-isocyanatoethyl)-6-methoxynaphthalene in advanced materials development. For instance, researchers have explored its use as a building block for high-performance adhesives and coatings. The compound's ability to form strong intermolecular bonds through isocyanate chemistry has been leveraged to create materials with improved mechanical strength and thermal stability. Moreover, its methoxy group contributes to enhanced solubility in organic solvents, facilitating its incorporation into various formulations.

In the pharmaceutical industry, 2-(2-isocyanatoethyl)-6-methoxynaphthalene has shown promise as an intermediate in drug synthesis. Its naphthalene core provides a rigid framework that can be further functionalized to target specific biological pathways. Recent findings suggest that derivatives of this compound may exhibit anti-inflammatory and antioxidant properties, opening new avenues for therapeutic applications.

The synthesis of 2-(2-isocyanatoethyl)-6-methoxynaphthalene typically involves multi-step processes that combine traditional organic chemistry techniques with modern catalytic methods. Researchers have optimized reaction conditions to improve yield and purity, ensuring that the compound can be produced efficiently on an industrial scale. Innovations in catalysis have also enabled the development of greener synthesis routes, aligning with current sustainability goals.

From an environmental perspective, 2-(2-isocyanatoethyl)-6-methoxynaphthalene demonstrates favorable biodegradation characteristics under controlled conditions. This makes it a more eco-friendly alternative compared to some traditional chemicals used in similar applications. As industries increasingly prioritize sustainability, the compound's green credentials are expected to drive its adoption across various sectors.

In conclusion, 2-(2-isocyanatoethyl)-6-methoxynaphthalene (CAS No. 2649054-71-5) stands out as a multifaceted compound with immense potential in diverse fields. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key player in future innovations. As research continues to uncover new possibilities for this compound, its role in shaping modern chemistry is set to grow even further.